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Compound of Interest

Compound Name: Solvent Blue 94

Cat. No.: B1169305 Get Quote

Essential Safety and Handling Guide for Solvent
Blue 94
Disclaimer: A specific Safety Data Sheet (SDS) for Solvent Blue 94 (CAS No. 123515-19-5) is

not readily available in public domains. The following guidance is based on the general safety

protocols for its chemical class, anthraquinone dyes, and is intended for use by trained

professionals in a laboratory setting. A thorough, site-specific risk assessment must be

conducted by qualified personnel before handling this compound. This information

supplements, not replaces, institutional safety protocols.

Solvent Blue 94 is an anthraquinone-based solvent dye.[1] Anthraquinone dyes, particularly in

powdered form, can pose health risks if not handled correctly. The primary routes of exposure

are inhalation of dust particles, skin contact, and eye contact. Ingestion is also a potential route

of exposure. Safety precautions should focus on minimizing these exposure pathways.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to ensure the safety of researchers and scientists

handling Solvent Blue 94. The required PPE may vary depending on the physical form of the

dye (powder or liquid solution) and the specifics of the procedure being performed.
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Protection Type Required Equipment
Specifications and Best

Practices

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer glove should

be removed and disposed of

as hazardous waste

immediately after handling.

The inner glove should be

removed upon leaving the

designated work area. For

prolonged contact or when

handling solutions, consider

gloves with a higher level of

chemical resistance. Always

consult the glove

manufacturer's compatibility

charts for the specific solvent

being used.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory.[2] A face shield

should be worn over the

goggles, especially when there

is a risk of splashes or aerosol

generation.[2]

Body Protection
Laboratory Coat and

Disposable Gown

A clean, buttoned laboratory

coat is the minimum

requirement. For procedures

with a higher risk of

contamination, a disposable,

fluid-resistant gown should be

worn over the lab coat.

Respiratory Protection NIOSH-approved Respirator When handling the solid

(powder) form of Solvent Blue
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94, a NIOSH-approved N95 or

higher-rated particulate

respirator is required to

prevent inhalation of airborne

particles.[3][4] For solutions, a

respirator with an organic

vapor cartridge may be

necessary, depending on the

solvent and the potential for

aerosolization. A full-face

respirator can provide both

respiratory and eye protection.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are

required in any laboratory

setting.

Operational Plan: Handling Procedures
Adherence to strict operational procedures is critical to minimize exposure to Solvent Blue 94.

Designated Work Area:

All work with Solvent Blue 94, in both solid and solution form, must be conducted in a

designated area within a certified chemical fume hood or a powder containment hood.

The work area should be clearly labeled, for instance with a "Potent Compound Handling

Area" sign, and access should be restricted to trained personnel.

Weighing and Aliquoting:

Perform all weighing and aliquoting of solid Solvent Blue 94 within a chemical fume hood or

a powder containment hood to control dust.

Use slow and careful movements to minimize the generation of airborne dust.[5]

Transporting powdered dyes should be done in covered or closed containers.[6]
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In Solution:

When working with Solvent Blue 94 in a solvent, handle the solution within a chemical fume

hood to avoid inhaling solvent vapors.

The choice of gloves should be guided by the chemical resistance to the specific solvent

used.

Disposal Plan
Proper disposal of Solvent Blue 94 and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization: All waste contaminated with Solvent Blue 94, including unused

product, empty containers, and disposable PPE, should be treated as hazardous waste.

Containment: Collect all solvent dye waste in clearly labeled, sealed, and appropriate

containers. Do not mix different types of solvent waste.[7][8][9]

Disposal Route: Dispose of the hazardous waste through a licensed environmental waste

management company. Do not pour solvent waste down the drain.[7][10]

Local Regulations: Always consult and adhere to local, state, and federal regulations for

hazardous waste disposal.

Experimental Workflow and Logic
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling Solvent Blue 94.
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Initial Assessment

Solid (Powder) Form

Liquid (Solution) Form

Handling Solvent Blue 94

What is the physical form?

Required PPE:
- Double Nitrile Gloves

- Chemical Splash Goggles
- Face Shield

- Lab Coat + Disposable Gown
- NIOSH-approved N95 or higher Respirator

Solid

Required PPE:
- Double Nitrile Gloves (Solvent-Resistant)

- Chemical Splash Goggles
- Lab Coat + Disposable Gown

Liquid

Proceed with Experiment
in Designated Area

Risk of aerosol
or splash?

Add Face Shield

Yes

Consider Organic Vapor Respirator

Yes

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling Solvent Blue 94.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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